2-(1-methylethyl)cyclohepta[d]imidazol-4(1H)-one

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 2-propan-2-yl-1H-cyclohepta[d]imidazol-4-one
• InChI: InChI=1S/C11H12N2O/c1-7(2)11-12-8-5-3-4-6-9(14)10(8)13-11/h3-7H,1-2H3,(H,12,13)
• InChI Key: PDAISCLGYXDMOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(N1)C=CC=CC2=O

Description

2-(1-methylethyl)cyclohepta[d]imidazol-4(1H)-one is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of sodium hydroxide 30% in water (24 g) and toluene (30 mL), tropolone tosylate (5 g), isopropylcarbamidine hydrochloride (2.2 g) and tetrabutylammonium bromide (2.3 g) were added successively and the RM was stirred and heated at 30° C. for 1 hour. The reaction mixture was cooled down to room temp, diluted with an excess of sat. aq. NH4Cl solution and then extracted with EtOAc (3×40 ml). The aqueous phase was again extracted with EtOAc (3×50 ml). All the organics were combined, dried (hydrophobic frit) and concentrated under vacuum. The residue was purified by reverse phase chromatography using an acetonitrile-0.1% TFA:Water-0.1% TFA 5%-50% gradient and a 50%-95% gradient. The desired fractions were combined and concentrated under vacuum to yield the title compound (3.4 g). LC/MS MH+ 189, Rt 1.18 min (5 minute run)